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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Cognitive Task Application

(COTAPP), a computerized assessment tool designed to measure attention, information

processing, and executive functions. It is particularly relevant for research in Attention-

Deficit/Hyperactivity Disorder (ADHD). This document outlines the test's structure, experimental

protocols, and available data from validation and pilot studies.

Introduction to COTAPP
The Cognitive Task Application (COTAPP) is a computerized test developed to assess the

cognitive functions of children with a mental age of six to twelve years.[1][2][3] The test is

designed to be engaging for children, presenting tasks in a game-like format featuring a

character named 'Cotapp'.[1][4][5] The entire assessment is typically completed in 30 to 40

minutes.[4][6][7]

COTAPP is intended to provide a detailed cognitive profile, identifying a child's strengths and

weaknesses in various cognitive domains.[1][6] This profile can be a valuable tool in the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1219975#bc-rfq
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cognitive-task-application-cotapp-a-technical-guide-for-adhd-research
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cognitive-task-application-cotapp-a-technical-guide-for-adhd-research
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cognitive-task-application-cotapp-a-technical-guide-for-adhd-research
https://scispace.com/pdf/de-cognitieve-test-applicatie-cotapp-geavanceerde-1j2p89bi4v.pdf
https://www.researchgate.net/publication/320603906_Using_task_performance_to_inform_treatment_planning_for_youth_with_ADHD_A_systematic_review
https://onderzoekmetmensen.nl/en/node/41008/pdf
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cognitive-task-application-cotapp-a-technical-guide-for-adhd-research
https://scispace.com/pdf/de-cognitieve-test-applicatie-cotapp-geavanceerde-1j2p89bi4v.pdf
https://www.boom.nl/psychologie/cotapp
https://www.boom.nl/psychologie/101-45_COTAPP
https://www.boom.nl/psychologie/cotapp
https://www.boom.nl/media/12/whitepaper_nanda_rommelse_cotapp_pilots.pdf
https://www.boom.nl/media/12/whitepaper_nanda_rommelse_cotapp_observform2.pdf
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cognitive-task-application-cotapp-a-technical-guide-for-adhd-research
https://scispace.com/pdf/de-cognitieve-test-applicatie-cotapp-geavanceerde-1j2p89bi4v.pdf
https://www.boom.nl/media/12/whitepaper_nanda_rommelse_cotapp_pilots.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


diagnostic process for developmental disorders such as ADHD and autism, and can help in

formulating tailored educational and therapeutic interventions.[4] The test generates 22 basic

and 46 specialized outcome parameters.[1][2][3]

Core Cognitive Domains Assessed
The COTAPP is structured to evaluate a range of cognitive functions that are often implicated

in ADHD and other neurodevelopmental disorders. The primary domains assessed include:

Processing Speed: The speed and efficiency of cognitive processing.

Attention: The ability to selectively concentrate on a task while ignoring distractions.

Executive Control: Higher-order cognitive processes including inhibition and cognitive

flexibility.

(Working) Memory: The capacity to hold and manipulate information over short periods.

Learning Speed: The rate at which new information is acquired.

Behavior During the Task: Observational metrics of a child's approach to the tasks.[4]

Data from Validation and Reliability Studies
The development of COTAPP was supported by extensive validation and reliability studies. The

normative sample for the test was established with a cohort of 1,032 Dutch children.[1][2][3][8]

Participant Demographics in Key Studies
The following table summarizes the participant groups in the primary validation and reliability

studies for COTAPP.
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Study Type Participant Group Sample Size (N) Key Characteristics

Normative Study General Population 1,032

Representative

sample of Dutch

children.[1][2][3][8]

Validity Study Children with ADHD 79
Children diagnosed

with ADHD.[1][2][3][8]

Reliability Study General Population 127

Children who

underwent re-testing.

[1][2][3][8]

Pilot Study Children with ADHD 10

Matched on age and

gender with a control

group.[7]

Pilot Study Control Group 22
Children without a

diagnosis of ADHD.[7]

Reliability and Validity Findings
While detailed quantitative tables from the primary validation studies are not publicly available

in this format, the published findings indicate strong psychometric properties.

Psychometric Property Finding

Split-Half Reliability
Reported as strong for the majority of the basic

outcome parameters.[1][2][3]

Test-Retest Reliability

Correlations are described as ranging from

moderate to strong for the basic parameters.[1]

[2][3]

Construct Validity

The outcome measures show associations with

intelligence, academic performance, and ADHD.

[1][2][3]

Experimental Protocols
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The COTAPP is administered individually in a quiet, low-stimulus setting to minimize

distractions.[4] The test is self-paced, meaning the next trial is presented only after the child

has responded to the previous one.[5]

Test Administration Workflow
A trained test leader, such as a psychologist or a psycho-diagnostic assistant, oversees the

administration.[4][5] The leader's role is to provide initial instructions, observe the child's

behavior, and offer coaching if necessary.[4]
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Preparation Phase

Testing Phase (30-40 minutes)

Observation

Post-Test

Child enters a quiet, low-stimulus room

Test leader provides instructions

Child is seated at a computer

Introduction by 'Cotapp' character

Practice session for the first block

Completion of the seven test blocks

Data is saved after each block

Test completion

Test leader observes and records behavior

Motor and verbal restlessness are noted

Automated report generation
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Cognitive Task Application (COTAPP): A Technical
Guide for ADHD Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219975/docs#the-cognitive-task-application-cotapp-
a-technical-guide-for-adhd-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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